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Compound of Interest

Compound Name: GSK 2830371-d4
Cat. No.: B1154372
Get Quote

Technical Support Center: GSK 2830371-d4

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the solubility of GSK 2830371-d4. Below you will find
troubleshooting guides and FAQs to address common issues encountered during experimental
work.

Solubility Data Summary

The following table summarizes the reported solubility of GSK 2830371. Note that the "-d4"
designation indicates a deuterated form of the molecule. While the solubility of deuterated
compounds is generally very similar to their non-deuterated counterparts, it is always
recommended to confirm solubility with a small amount of the compound before preparing a
larger stock solution.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1154372#bc-rfq
https://www.benchchem.com/product/b1154372/docs?utm_src=pdf-body#gsk-2830371-d4-solubility-problems-and-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154372?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Maximum Concentration Maximum Concentration
Solvent
(mg/mL) (mM)
DMSO 46.1 - 100 100 - 199.55
Ethanol 23.05-92 50-50.11
Water Insoluble Insoluble

Data is based on the molecular weight of the non-deuterated form (461.02 g/mol ). Batch-

specific molecular weights may vary slightly.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of GSK 2830371-d4 compared to the standard GSK
28303717

Al: The deuterated form, GSK 2830371-d4, is expected to have a solubility profile that is highly
similar to the non-deuterated compound. Deuterium substitution typically does not significantly
alter the physicochemical properties that govern solubility. However, as with any compound, we
recommend performing a small-scale test to confirm solubility in your specific solvent and
concentration.

Q2: In which common laboratory solvents is GSK 2830371 soluble?

A2: GSK 2830371 is readily soluble in DMSO and ethanol.[1][3] It is reported to be soluble up
to 100 mM in DMSO and up to 50 mM in ethanol.

Q3: Is GSK 2830371 soluble in aqueous solutions?

A3: No, GSK 2830371 is reported to be insoluble in water.[1] For in vivo studies, a specific
formulation with co-solvents is required.

Q4: How should | store stock solutions of GSK 28303717

A4: Stock solutions should be aliquoted and stored at -20°C or -80°C.[3] Vendor data suggests
that stock solutions are stable for up to 6 months at -20°C and for up to 1 year or even 2 years
when stored at -80°C.[2][4]
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Troubleshooting Guide

Q1: I'm having trouble dissolving GSK 2830371 in DMSO. What can | do?
Al: If you are experiencing difficulty dissolving the compound, consider the following steps:

o Use fresh DMSO: DMSO is hygroscopic and can absorb moisture from the air, which can
reduce the solubility of some compounds.[1] Always use fresh, anhydrous DMSO.

e Sonication: Sonication is recommended to aid dissolution.[3]

» Gentle warming: Gentle warming can also be used to help dissolve the compound. However,
be cautious with temperature to avoid degradation.

Q2: My GSK 2830371 solution appears cloudy or has precipitated after storage. What should |
do?

A2: Cloudiness or precipitation upon storage, especially after refrigeration or freezing, can
occur. If this happens, it is recommended to warm the solution gently and sonicate to
redissolve the compound before use. If the solution is a suspension, it is best to prepare it fresh
for each use.[3]

Q3: | need to prepare a formulation for an in vivo experiment. Can | use a simple DMSO
solution?

A3: For in vivo experiments, a simple DMSO solution may not be suitable due to potential
toxicity at higher concentrations.[3] A common formulation for oral administration involves a
mixture of solvents to ensure solubility and biocompatibility. One such reported formulation
consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4]

Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock

Solution

o Weigh the Compound: Accurately weigh the required amount of GSK 2830371-d4 powder.
For example, to prepare 1 mL of a 100 mM solution, you would need 46.1 mg (assuming a
molecular weight of 461.02 g/mol ).
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e Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the
compound.

e Dissolve: Vortex the solution and sonicate if necessary until the compound is fully dissolved.
» Store: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Oral
Administration)

This protocol is based on a reported formulation for achieving a concentration of at least 2.5
mg/mL.[4]

o Prepare Stock Solution: First, prepare a concentrated stock solution of GSK 2830371-d4 in
DMSO.

e Add Co-solvents: In a sequential manner, add the other components of the formulation. For
the final solution, the volumetric ratios are:

o 10% DMSO
o 40% PEG300
o 5% Tween-80
o 45% Saline

o Ensure Clarity: The final solution should be clear. If precipitation or phase separation occurs,
gentle heating and/or sonication can be used to aid dissolution.[4] It is recommended to
prepare this working solution fresh on the day of use.[4]

Visualizations
Signaling Pathway

GSK 2830371 is an allosteric inhibitor of Wip1l phosphatase. Wip1 is a negative regulator of the
DNA damage response pathway, and its inhibition by GSK 2830371 leads to increased
phosphorylation of key proteins like p53 and Chk2.
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Caption: Simplified Wip1 signaling pathway and the inhibitory action of GSK 2830371.

Experimental Workflows
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Stock Solution Preparation

1. Weigh GSK 2830371-d4
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2. Add anhydrous DMSO
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Caption: Workflow for preparing a stock solution of GSK 2830371-d4.
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In Vivo Formulation Preparation
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Caption: Workflow for preparing an in vivo formulation of GSK 2830371-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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